Cas no 1807133-25-0 (Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate
• CAS No: 1807133-25-0
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4889516
• Update Time: 2025-06-15

Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate

• Inchi： 1S/C10H11F2NO3/c1-5-3-7(14)13-6(4-8(15)16-2)9(5)10(11)12/h3,10H,4H2,1-2H3,(H,13,14)
• InChI Key： BQCDKYVIXIVTBL-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(NC=1CC(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate (CAS No. 1807133-25-0)

Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate (CAS No. 1807133-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluoromethyl group and a hydroxy substituent on the pyridine ring makes this compound a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery and crop protection, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's molecular structure, characterized by the pyridine-2-acetate backbone, offers versatility in chemical modifications. This adaptability is crucial for developing derivatives with enhanced properties, such as improved bioavailability or targeted activity. In recent years, the agrochemical industry has shown particular interest in Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate as a precursor for novel pesticides, addressing the global need for environmentally friendly pest control solutions. The integration of fluorine atoms, a trending topic in medicinal chemistry, further amplifies its relevance in modern research.

From a synthetic chemistry perspective, CAS No. 1807133-25-0 represents a fascinating case study in heterocyclic chemistry. The compound's stability under various conditions and its reactivity patterns have been subjects of academic investigations. Laboratories focusing on fluorinated compounds often highlight its efficient synthesis routes, which are optimized for scalability and yield. These attributes make it a preferred choice for industrial applications where cost-effectiveness and reproducibility are paramount.

The pharmaceutical sector's interest in Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate stems from its potential as a building block for kinase inhibitors and other therapeutic agents. With the rise of personalized medicine and targeted therapies, the demand for structurally diverse intermediates like this compound has surged. Its difluoromethyl moiety, in particular, is recognized for its ability to modulate the physicochemical properties of drug candidates, a hot topic in contemporary drug design discussions.

Environmental considerations also play a role in the compound's appeal. As industries shift toward greener chemistry practices, CAS No. 1807133-25-0 is being evaluated for its biodegradability and ecological impact. This aligns with the broader trend of sustainable chemical manufacturing, a frequently searched topic among professionals and regulatory bodies. The balance between efficacy and environmental safety positions this compound as a promising candidate for future innovations.

Analytical characterization of Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for research and industrial applications. The availability of high-quality analytical data, a common requirement in peer-reviewed studies, further enhances its credibility and utility in scientific communities.

In conclusion, Methyl 3-(difluoromethyl)-6-hydroxy-4-methylpyridine-2-acetate (CAS No. 1807133-25-0) stands out as a multifaceted compound with broad applications across multiple industries. Its structural uniqueness, combined with the growing emphasis on sustainable and efficient chemical solutions, ensures its continued relevance in scientific and industrial advancements. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in chemistry and related fields.